Cas no 1806909-82-9 (4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid)

4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid is a halogenated pyridine derivative with a difluoromethyl substituent and a carboxylic acid functional group. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly as a building block for synthesizing heterocyclic compounds. The presence of bromine and difluoromethyl groups enhances its potential for further functionalization via cross-coupling reactions or nucleophilic substitutions. The hydroxyl and carboxylic acid moieties offer additional sites for derivatization, making it valuable for designing bioactive molecules. Its structural features may contribute to improved metabolic stability and binding affinity in target applications. The compound is typically handled under controlled conditions due to its reactivity.
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid structure
1806909-82-9 structure
Product Name:4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
CAS No:1806909-82-9
MF:C7H4BrF2NO3
MW:268.012368202209
CID:4914985
Update Time:2025-06-08

4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
    • Inchi: 1S/C7H4BrF2NO3/c8-4-2(7(13)14)1-11-6(12)3(4)5(9)10/h1,5H,(H,11,12)(H,13,14)
    • InChI Key: LIVDSFQWTIBFPX-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CNC(C=1C(F)F)=O

Computed Properties

  • Exact Mass: 266.93426 g/mol
  • Monoisotopic Mass: 266.93426 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.4
  • Molecular Weight: 268.01

4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024007296-500mg
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
1806909-82-9 97%
500mg
$1,078.00 2022-03-31
Alichem
A024007296-1g
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
1806909-82-9 97%
1g
$1,797.60 2022-03-31

Additional information on 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

Recent Advances in the Study of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS: 1806909-82-9)

4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS: 1806909-82-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and enzyme inhibitors, owing to its unique structural features that allow for versatile chemical modifications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid as a building block for the development of succinate dehydrogenase inhibitors (SDHIs). These inhibitors have shown promising results in targeting fungal pathogens, making them valuable candidates for next-generation fungicides. The study demonstrated that derivatives of this compound exhibit high binding affinity to the SDH enzyme, leading to effective inhibition of fungal growth. The findings underscore the potential of this compound in addressing resistance issues in agricultural fungicides.

Another significant application of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of novel kinase inhibitors. The compound's bromo and difluoromethyl groups were found to enhance its reactivity and selectivity, enabling the development of potent inhibitors targeting specific kinases involved in inflammatory diseases. The study provided detailed structural-activity relationship (SAR) data, which could guide future drug discovery efforts in this area.

From a synthetic chemistry perspective, advancements in the efficient preparation of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid have been reported. A recent Organic Process Research & Development paper described an optimized scalable synthesis route, which improves yield and reduces production costs. This development is particularly relevant for industrial applications, where large-scale production of the compound is required for further research and commercialization.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS: 1806909-82-9) continues to be a molecule of significant interest in both agrochemical and pharmaceutical research. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable tool for the development of new therapeutic agents and crop protection solutions. Future research is expected to explore additional applications of this compound, particularly in the context of drug discovery and sustainable agriculture.

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